Cas no 1276197-50-2 ((R)-(-)-Phenylephrine-d3 HCl)

• Product Name: (R)-(-)-Phenylephrine-d3 HCl
• CAS No: 1276197-50-2
• MF: C₉H₁₄ClNO₂
• MW: 206.68
• CID: 1066341
• PubChem ID: 119090959
• Update Time: 2025-10-28

(R)-(-)-Phenylephrine-d3 HCl Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-Phenylephrine-2,4,6-d3?HCl
• (R)-(-)-Phenylephrine-d3 HCl
• Phenylephrine Impurity 47((R)-Phenylephrine-d3 HCl)
• (R)-(-)-Phenylephrine D3 HydrochlorideQ: What is (R)-(-)-Phenylephrine D3 Hydrochloride Q: What is the CAS Number of (R)-(-)-Phenylephrine D3 Hydrochloride Q: What is the storage condition of (R)-(-)-Phenylephrine D3 Hydrochloride Q: What are the applications of (R)-(-)-Phenylephrine D3 Hydrochloride
• Phenylephrine-2,4,6-d
• 1276197-50-2
• 2,4,6-trideuterio-3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol;hydrochloride
• HY-B0471S1
• Phenylephrine-2,4,6-d3 (hydrochloride)
• CS-0310536
• (R)-(-)-PHENYLEPHRINE-2,4,6-D3 HCL
• F91241

• Inchi： 1S/C9H13NO2.ClH/c1-10-6-9(12)7-3-2-4-8(11)5-7;/h2-5,9-12H,6H2,1H3;1H/t9-;/m0./s1/i2D,4D;/hD
• InChI Key： OCYSGIYOVXAGKQ-RTBZWRNUSA-N
• SMILES： O([2H])C1=CC([C@H](CNC)O)=CC([2H])=C1[2H].[H]Cl

Computed Properties

• Exact Mass: 206.0901366g/mol
• Monoisotopic Mass: 206.0901366g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on (R)-(-)-Phenylephrine-d3 HCl

Introduction to (R)-(-)-Phenylephrine-d3 HCl (CAS No. 1276197-50-2)

Phenylephrine-d3 HCl is a synthetic compound with the CAS registry number 1276197-50-2, and it is commonly referred to as (R)-(-)-Phenylephrine-d3 hydrochloride. This compound is a deuterated derivative of phenylephrine, a sympathomimetic amine that is widely used in various pharmaceutical applications. The inclusion of deuterium atoms in the structure of Phenylephrine-d3 HCl makes it a valuable tool in research, particularly in studies involving metabolic pathways and pharmacokinetics. This article provides an in-depth overview of the compound, its properties, applications, and recent advancements in its research.

The chemical structure of (R)-(-)-Phenylephrine-d3 HCl is based on phenylephrine, which consists of a benzene ring attached to an ethylamine group with a hydroxyl substituent. The deuterium atoms are strategically incorporated into the molecule, enhancing its stability and making it suitable for use in sensitive analytical techniques such as mass spectrometry. Recent studies have highlighted the importance of deuterated compounds like Phenylephrine-d3 HCl in accurately determining the pharmacokinetics and bioavailability of drugs, particularly in complex biological systems.

One of the key applications of (R)-(-)-Phenylephrine-d3 HCl is in the field of drug development. Researchers utilize this compound to study the metabolism and disposition of phenylephrine in vivo. By incorporating deuterium into the molecule, scientists can track the compound's fate more precisely, which is crucial for understanding drug efficacy and safety. Recent advancements in metabolomics have further emphasized the role of deuterated compounds like Phenylephrine-d3 HCl in unraveling intricate metabolic pathways.

In addition to its role in drug development, (R)-(-)-Phenylephrine-d3 HCl has found applications in analytical chemistry. Its unique isotopic composition allows for precise quantification using techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This has made it an indispensable tool for quality control in pharmaceutical manufacturing, ensuring that drugs meet stringent regulatory standards. Furthermore, recent studies have explored the use of Phenylephrine-d3 HCl as an internal standard for bioanalytical assays, enhancing the accuracy and reproducibility of these methods.

The pharmacological properties of (R)-(-)-Phenylephrine-d3 HCl are closely related to those of phenylephrine itself. As a selective α1-adrenergic receptor agonist, it induces vasoconstriction and increases blood pressure by stimulating these receptors. However, due to its deuterated nature, Phenylephrine-d3 HCl exhibits slightly different pharmacokinetic profiles compared to its non-deuterated counterpart. Recent research has focused on understanding these differences, particularly in terms of absorption, distribution, metabolism, and excretion (ADME) parameters.

From a safety perspective, (R)-(-)-Phenylephrine-d3 HCl has been shown to have a favorable toxicity profile in preclinical studies. Its deuterium substitution does not significantly alter its safety profile compared to phenylephrine hydrochloride. However, ongoing research continues to evaluate its long-term effects and potential for off-target interactions. These studies are essential for ensuring that Phenylephrine-d3 HCl remains a safe and reliable tool for both research and therapeutic applications.

In conclusion, (R)-(-)-Phenylephrine-d3 HCl (CAS No. 1276197-50-2) is a versatile compound with significant contributions to pharmaceutical research and development. Its unique isotopic composition makes it invaluable for studying drug metabolism and pharmacokinetics, while its pharmacological properties position it as a key player in therapeutics targeting α1-adrenergic receptors. As research continues to uncover new insights into this compound's potential applications, (R)-(-)-Phenylephrine-d3 HCl remains at the forefront of scientific innovation.